Cas no 61582-27-2 (1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide)
61582-27-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
CAS No:61582-27-2
MF:C7H11IN4S
MW:310.158511400223
CID:473955
PubChem ID:71394393
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
- 2-methyl-6-methylsulfanyl-1,3-dihydro-[1,2,4]triazolo[4,3-b]pyridazin-4-ium,iodide
- 2-Methyl-6-(methylsulfanyl)-2,3-dihydro-1H-[1,2,4]triazolo[4,3-b]pyridazin-4-ium iodide
- 61582-27-2
- DTXSID90816091
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- Inchi: 1S/C7H10N4S.HI/c1-10-5-11-6(8-10)3-4-7(9-11)12-2;/h3-4H,5H2,1-2H3;1H
- InChI Key: WSDBFXZUJWTIEN-UHFFFAOYSA-N
- SMILES: [I-].S(C)C1C=CC2NN(C)C[N+]=2N=1
Computed Properties
- Exact Mass: 298.8885
- Monoisotopic Mass: 309.97492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 32.94
1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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